Cas no 62617-97-4 (3-Cyclohexene-1-carboxylic acid, 4-(aminomethyl)-6-methyl-, ethyl ester)

• Product Name: 3-Cyclohexene-1-carboxylic acid, 4-(aminomethyl)-6-methyl-, ethyl ester
• CAS No: 62617-97-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 437910
• PubChem ID: 71384537
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylic acid, 4-(aminomethyl)-6-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 4-(aminomethyl)-6-methyl-, ethyl ester
• ethyl 4-(aminomethyl)-6-methylcyclohex-3-ene-1-carboxylate
• DTXSID90806790
• 62617-97-4

• Inchi： 1S/C11H19NO2/c1-3-14-11(13)10-5-4-9(7-12)6-8(10)2/h4,8,10H,3,5-7,12H2,1-2H3
• InChI Key： HMFNZAOZAZFEGW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC=C(CN)CC1C)=O

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32